Cas no 73843-08-0 (Cyclohexanone, 4-(1,1-dimethylethyl)-2-(phenylthio)-, cis-)

• Product name: Cyclohexanone, 4-(1,1-dimethylethyl)-2-(phenylthio)-, cis-
• CAS No: 73843-08-0
• MF: C₁₆H₂₂OS
• MW: 262.410283565521
• CID: 541906
• PubChem ID: 71404128

Cyclohexanone, 4-(1,1-dimethylethyl)-2-(phenylthio)-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-(1,1-dimethylethyl)-2-(phenylthio)-, cis-
• 73843-08-0
• (2S,4S)-4-tert-Butyl-2-(phenylsulfanyl)cyclohexan-1-one
• DTXSID30824993

• Inchi： InChI=1S/C16H22OS/c1-16(2,3)12-9-10-14(17)15(11-12)18-13-7-5-4-6-8-13/h4-8,12,15H,9-11H2,1-3H3/t12-,15-/m0/s1
• InChI Key： UOZGIJAJFIRXSU-WFASDCNBSA-N
• SMILES： CC(C)(C)C1CCC(=O)C(C1)SC2=CC=CC=C2

Computed Properties

• Exact Mass: 262.13913649g/mol
• Monoisotopic Mass: 262.13913649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4Ų